Cas no 866342-04-3 (2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(2,4-dimethoxyphenyl)acetamide)

• Product Name: 2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(2,4-dimethoxyphenyl)acetamide
• CAS No: 866342-04-3
• MF: C₂₇H₂₁ClN₂O₇
• MW: 520.917846441269
• CID: 6020905
• PubChem ID: 2135293
• Update Time: 2025-05-21

2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(2,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(2,4-dimethoxyphenyl)acetamide
• 2-[7-(4-chlorobenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(2,4-dimethoxyphenyl)acetamide
• SCHEMBL1075007
• 2-(7-(4-chlorobenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5(8H)-yl)-N-(2,4-dimethoxyphenyl)acetamide
• AKOS001817882
• 866342-04-3
• F1602-0294
• 2-[7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(2,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C27H21ClN2O7/c1-34-17-7-8-20(22(9-17)35-2)29-25(31)13-30-12-19(26(32)15-3-5-16(28)6-4-15)27(33)18-10-23-24(11-21(18)30)37-14-36-23/h3-12H,13-14H2,1-2H3,(H,29,31)
• InChI Key： ODWJDCKXIZTHEN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CN1C2=C(C=C3OCOC3=C2)C(=O)C(C(=O)C2=CC=C(Cl)C=C2)=C1

Computed Properties

• Exact Mass: 520.1037287g/mol
• Monoisotopic Mass: 520.1037287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 103Ų

Additional information on 2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(2,4-dimethoxyphenyl)acetamide

Introduction to CAS No. 866342-04-3: 2-7-(4-Chlorobenzoyl)-8-Oxo-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-5-yl-N-(2,4-dimethoxyphenyl)acetamide

The compound CAS No. 866342-04-3, also known as 2-7-(4-chlorobenzoyl)-8-oxo-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-5-yl-N-(2,4-dimethoxyphenyl)acetamide, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of acetamide derivatives, which are widely studied for their diverse biological activities. The structure of this compound is characterized by a complex framework that includes a quinoline ring system, a 1,3-dioxole ring, and an N-(2,4-dimethoxyphenyl) group, all of which contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The quinoline core is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the 1,3-dioxole ring further enhances the compound's stability and bioavailability. Additionally, the N-(2,4-dimethoxyphenyl) group introduces electronic and steric effects that can modulate the compound's activity and selectivity.

One of the most promising applications of CAS No. 866342-04-3 lies in its potential as an anticancer agent. Researchers have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation. Furthermore, the compound has shown selectivity towards cancer cells over normal cells, making it a potential candidate for targeted therapy.

In addition to its anticancer properties, CAS No. 866342-04-3 has also been investigated for its anti-inflammatory and antimicrobial activities. The presence of the chlorobenzoyl group contributes to its ability to inhibit inflammatory pathways and bacterial growth. These findings underscore the versatility of this compound in addressing multiple therapeutic areas.

The synthesis of CAS No. 866342-04-3 involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the quinoline ring system through cyclization reactions and the subsequent introduction of functional groups such as the acetamide moiety. The optimization of reaction conditions has been critical in achieving high yields and purity levels.

From an analytical standpoint, CAS No. 866342-04_